Cas no 2549032-31-5 (4-(3-{Octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)-5,6,7,8-tetrahydroquinazoline)

• Product Name: 4-(3-{Octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)-5,6,7,8-tetrahydroquinazoline
• CAS No: 2549032-31-5
• MF: C₁₈H₂₆N₄
• MW: 298.425843715668
• CID: 5314232
• PubChem ID: 154830529
• Update Time: 2025-07-14

4-(3-{Octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)-5,6,7,8-tetrahydroquinazoline Chemical and Physical Properties

Names and Identifiers

• 4-[3-(Hexahydrocyclopenta[c]pyrrol-2(1H)-yl)-1-azetidinyl]-5,6,7,8-tetrahydroquinazoline
• F6725-2491
• 2549032-31-5
• AKOS040720239
• 4-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)-5,6,7,8-tetrahydroquinazoline
• 4-(3-{Octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)-5,6,7,8-tetrahydroquinazoline

• Inchi： 1S/C18H26N4/c1-2-7-17-16(6-1)18(20-12-19-17)22-10-15(11-22)21-8-13-4-3-5-14(13)9-21/h12-15H,1-11H2
• InChI Key： BFNPZLREXIMNFJ-UHFFFAOYSA-N
• SMILES： N1(C2CN(C3C4=C(CCCC4)N=CN=3)C2)CC2CCCC2C1

Computed Properties

• Exact Mass: 298.21574685g/mol
• Monoisotopic Mass: 298.21574685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.207±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 484.1±45.0 °C(Predicted)
• pka: 8.48±0.20(Predicted)

Additional information on 4-(3-{Octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)-5,6,7,8-tetrahydroquinazoline

Introduction to 4-(3-{Octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)-5,6,7,8-tetrahydroquinazoline (CAS No. 2549032-31-5)

The compound 4-(3-{Octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)-5,6,7,8-tetrahydroquinazoline, identified by its CAS number 2549032-31-5, represents a significant advancement in the field of medicinal chemistry. This molecule belongs to a class of heterocyclic scaffolds that have garnered considerable attention due to their structural complexity and potential biological activity. The presence of fused rings, including a tetrahydroquinazoline core and an octahydrocyclopenta[c]pyrrol moiety, suggests a high degree of conformational flexibility and the potential for diverse interactions with biological targets.

Recent research in the domain of drug discovery has highlighted the importance of multicyclic structures in modulating enzyme activity and receptor binding. The tetrahydroquinazoline moiety is particularly noteworthy, as it is a known pharmacophore in several FDA-approved drugs, exhibiting properties that are conducive to binding at protein surfaces. In contrast, the octahydrocyclopenta[c]pyrrol ring system introduces additional complexity, which may enhance the compound's ability to engage with specific biological pathways. This dual scaffold architecture has been explored in various therapeutic contexts, including oncology and neurology, where precise molecular recognition is critical.

The synthesis of such intricate molecules often presents formidable challenges. However, advances in synthetic methodologies have enabled the construction of these complex structures with increasing efficiency. Techniques such as transition-metal-catalyzed cross-coupling reactions and intramolecular cyclizations have been instrumental in forming the necessary bonds between the cyclopyrrol and tetrahydroquinazoline units. Furthermore, computational chemistry has played a pivotal role in predicting optimal reaction pathways and minimizing side products, thereby accelerating the discovery process.

Biologically, the compound's potential lies in its ability to interact with targets involved in critical disease mechanisms. For instance, quinazoline derivatives are well-documented for their kinase inhibition properties, making them valuable candidates for anticancer therapies. The incorporation of the octahydrocyclopenta[c]pyrrol ring may further modulate selectivity by introducing steric or electronic features that fine-tune binding affinity. Preclinical studies have begun to explore these interactions, with early results suggesting promising activity against certain cancer cell lines.

The development of novel scaffolds also necessitates rigorous characterization to ensure both structural integrity and purity. Spectroscopic techniques such as NMR spectroscopy (¹H and ¹³C) and mass spectrometry are essential for confirming molecular structure and identifying impurities. Additionally, X-ray crystallography has been employed to elucidate the three-dimensional conformation of the compound, providing insights into its binding mode at biological targets.

In terms of therapeutic applications, this compound holds promise for addressing unmet medical needs where existing treatments are limited or ineffective. The unique combination of structural features may enable it to bypass resistance mechanisms observed with conventional drugs. Moreover, its multicyclic nature could facilitate oral bioavailability and prolonged circulation time upon administration. These attributes make it an attractive candidate for further development into a novel therapeutic agent.

As research progresses, collaborations between synthetic chemists and biologists will be crucial for translating laboratory findings into clinical reality. High-throughput screening (HTS) approaches can be employed to rapidly assess biological activity across a wide range of targets, while structure-activity relationship (SAR) studies will help refine the molecule's properties for optimal efficacy and safety profiles. Computational modeling techniques such as molecular dynamics simulations can also provide valuable insights into how the compound interacts with its intended targets at an atomic level.

The regulatory landscape for new drug candidates requires thorough documentation of chemical synthesis and pharmacological properties before human trials can commence. Good Manufacturing Practices (GMP) guidelines must be adhered to during production scales-up from lab-scale quantities to kilogram quantities suitable for clinical trials or commercialization efforts involving pharmaceutical partners or contract manufacturing organizations (CMOs).

The future direction for this compound may involve exploring its potential beyond oncology applications—such as neurodegenerative diseases where quinazoline derivatives have shown preliminary promise—or investigating novel formulations that enhance delivery efficiency through targeted drug delivery systems like nanoparticles or prodrugs designed specifically for improved tissue penetration or sustained release profiles.